Cas no 1607592-18-6 ({8-amino-1,4-dioxaspiro[4.5]decan-8-yl}methanol)

• Product Name: {8-amino-1,4-dioxaspiro[4.5]decan-8-yl}methanol
• CAS No: 1607592-18-6
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 4608026
• PubChem ID: 84071995
• Update Time: 2025-05-22

{8-amino-1,4-dioxaspiro[4.5]decan-8-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {8-amino-1,4-dioxaspiro[4.5]decan-8-yl}methanol
• (8-Amino-1,4-dioxaspiro[4.5]dec-8-yl)methanol
• (8-amino-1,4-dioxaspiro[4.5]decan-8-yl)methanol

• Inchi： 1S/C9H17NO3/c10-8(7-11)1-3-9(4-2-8)12-5-6-13-9/h11H,1-7,10H2
• InChI Key： MPRZBLJAAGWSKB-UHFFFAOYSA-N
• SMILES： O1CCOC21CCC(CO)(CC2)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• XLogP3: -0.9
• Topological Polar Surface Area: 64.7

Additional information on {8-amino-1,4-dioxaspiro[4.5]decan-8-yl}methanol

CAS No. 1607592-18-6: {8-amino-1,4-dioxaspiro[4.5]decan-8-yl}methanol - A Comprehensive Overview

The compound with CAS No. 1607592-18-6, commonly referred to as {8-amino-1,4-dioxaspiro[4.5]decan-8-yl}methanol, is a unique organic molecule that has garnered attention in the fields of organic chemistry and materials science. This compound is characterized by its spirocyclic structure, which consists of a spiro ring system fused with a dioxane moiety and an amino group. The presence of these functional groups makes it a versatile compound with potential applications in drug design, polymer synthesis, and advanced materials development.

Recent studies have highlighted the importance of spirocyclic compounds like {8-amino-1,4-dioxaspiro[4.5]decan-8-yl}methanol in medicinal chemistry. Researchers have explored its ability to act as a scaffold for bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The amino group present in the molecule serves as a key site for further functionalization, enabling the creation of derivatives with enhanced pharmacological properties.

In terms of synthesis, the preparation of CAS No. 1607592-18-6 involves a multi-step process that typically includes ring-forming reactions and subsequent functionalization. The spirocyclic structure is often achieved through intramolecular cyclization reactions, which require precise control over reaction conditions to ensure high yields and selectivity. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more accessible for large-scale production.

The structural uniqueness of {8-amino-1,4-dioxaspiro[4.5]decan-8-yl}methanol also lends itself well to applications in polymer science. By incorporating this compound into polymer backbones, researchers have developed materials with improved mechanical properties and thermal stability. These materials are being explored for use in high-performance composites and advanced coatings.

From an environmental perspective, the biodegradability and eco-friendliness of CAS No. 1607592-18-6 have been subjects of recent investigations. Studies indicate that under certain conditions, the compound can undergo enzymatic degradation, making it a potential candidate for sustainable chemical processes.

In conclusion, {8-amino-1,4-dioxaspiro[4.5]decan-8-yl}methanol (CAS No. 1607592-18-6) stands out as a multifaceted compound with promising applications across various scientific domains. Its unique structure and functional groups provide a foundation for innovative research and development efforts, ensuring its continued relevance in both academic and industrial settings.